Cas no 2680659-20-3 (2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid
• CAS No: 2680659-20-3
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5646956
• PubChem ID: 165918834
• Update Time: 2025-10-25

2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]prop-2-enoic acid
• EN300-28278717
• 2680659-20-3
• 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid

• Inchi： 1S/C10H12F3NO3/c1-6(8(15)16)7-2-4-14(5-3-7)9(17)10(11,12)13/h7H,1-5H2,(H,15,16)
• InChI Key： QWCMUGDKNFHNDP-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=C)C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid

Comprehensive Overview of 2-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylprop-2-enoic Acid (CAS No. 2680659-20-3)

2-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylprop-2-enoic acid (CAS No. 2680659-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a trifluoroacetyl group and a prop-2-enoic acid moiety in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors and bioactive molecules. The compound's CAS No. 2680659-20-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid lies in its ability to undergo selective functionalization. The piperidine ring provides a rigid scaffold, while the prop-2-enoic acid group offers a handle for further modifications, such as amide coupling or Michael addition reactions. These properties make it a promising candidate for developing targeted therapies and high-performance materials.

The synthesis of 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid typically involves multi-step organic reactions, including acylation and condensation processes. Optimizing these synthetic routes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yields. Its CAS No. 2680659-20-3 is often associated with studies on sustainable synthesis and catalysis, aligning with global trends toward environmentally friendly practices.

Beyond its synthetic utility, 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid has shown promise in drug delivery systems. Its lipophilic nature, attributed to the trifluoroacetyl group, enhances membrane permeability, a critical factor in bioavailability studies. This has led to increased interest in its role as a prodrug or carrier molecule for therapeutic agents.

In the context of AI-driven drug discovery, 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid is often highlighted as a case study for molecular docking and virtual screening. Computational chemists leverage its structural data (referenced by CAS No. 2680659-20-3) to predict interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader industry shift toward data-driven research and machine learning applications in chemistry.

Quality control and analytical characterization of 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid rely heavily on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and consistency, which are paramount for regulatory compliance in pharmaceutical development. The CAS No. 2680659-20-3 serves as a unique identifier in these analytical protocols.

Looking ahead, the potential of 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylprop-2-enoic acid extends to personalized medicine and bioconjugation. Its modular structure allows for tailored modifications to meet specific therapeutic needs, a feature increasingly sought after in precision healthcare. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical challenges.